Cas no 2172558-20-0 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172558-20-0
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6250289
• PubChem ID: 165960610
• Update Time: 2025-06-14

1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid
• EN300-1549707
• 2172558-20-0
• 1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H28N2O6/c29-24(28-11-9-17(14-28)25(30)31)23-16(10-12-33-23)13-27-26(32)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23H,9-15H2,(H,27,32)(H,30,31)
• InChI Key： CNCDCFXQBRAKPF-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(N1CCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid

Research Brief on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid (CAS: 2172558-20-0)

The compound 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid (CAS: 2172558-20-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxolane (tetrahydrofuran) ring system makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel bioactive compounds.

Recent studies have focused on optimizing the synthetic pathways for this compound to enhance yield and purity, which are crucial for its application in large-scale pharmaceutical production. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route using microwave-assisted organic synthesis (MAOS), which reduced reaction times by 40% while maintaining a high purity of >98%. The study also highlighted the compound's role as a building block for peptidomimetics, which are increasingly being explored for their potential in targeting protein-protein interactions (PPIs) implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its synthetic utility, 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid has been investigated for its potential as a scaffold in drug discovery. A 2024 preprint on bioRxiv detailed its incorporation into a library of cyclic peptides designed to inhibit the SARS-CoV-2 main protease (M^pro). The researchers reported that derivatives of this compound exhibited nanomolar affinity for M^pro, suggesting its promise as a starting point for antiviral drug development. The study also utilized molecular docking simulations to elucidate the binding interactions, providing insights for further structural optimization.

Another area of active research involves the compound's application in targeted drug delivery systems. A team at the University of Cambridge recently published findings in Advanced Drug Delivery Reviews (2024) demonstrating its use in the design of pH-responsive peptide conjugates. These conjugates, which incorporate 2172558-20-0 as a linker, showed enhanced stability in circulation and selective release of payloads in tumor microenvironments. The study underscored the compound's versatility in addressing challenges related to drug solubility and bioavailability.

Looking ahead, the continued exploration of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid is expected to yield further innovations in peptide-based therapeutics and beyond. Its dual functionality as a protecting group carrier and a conformational constraint provider positions it as a valuable tool in medicinal chemistry. Future research directions may include its integration into mRNA display libraries for high-throughput screening of bioactive peptides and its application in the development of next-generation PROTACs (proteolysis-targeting chimeras).